Cas no 17298-83-8 (4-Hexenoic acid, 2-amino-)

• Product Name: 4-Hexenoic acid, 2-amino-
• CAS No: 17298-83-8
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 191827
• Update Time: 2024-01-25

4-Hexenoic acid, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 4-Hexenoic acid, 2-amino-
• 2-aminohex-4-enoic acid
• 2-Amino-4-hexensaeure
• 2-amino-5-hexenoic acid
• 4-Hexenoic acid,2-amino
• Crotylglycin

• Inchi： 1S/C6H11NO2/c1-2-3-4-5(7)6(8)9/h2-3,5H,4,7H2,1H3,(H,8,9)
• InChI Key： OPOBBDXDRHKTJF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N)CC=CC

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.077
• Melting Point: 260 °C (approx, decomp)
• Boiling Point: 239.3°Cat760mmHg
• Flash Point: 98.5°C
• PSA: 63.32000
• LogP: 1.06480
• pka: 2.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives